Cas no 31191-06-7 (5-(dimethylamino)-2-Pyridinecarboxaldehyde)

• Product Name: 5-(dimethylamino)-2-Pyridinecarboxaldehyde
• CAS No: 31191-06-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD18250538
• CID: 1110678
• PubChem ID: 53974132
• Update Time: 2025-09-28

5-(dimethylamino)-2-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)-2-Pyridinecarboxaldehyde
• 5-(dimethylamino)pyridine-2-carbaldehyde
• 5-Dimethylamino-pyridine-2-carbaldehyde
• DB-196149
• EN300-726180
• 31191-06-7
• MFCD18250538
• Z1255434290
• AB73189
• JTRWCDQGOOUVRG-UHFFFAOYSA-N
• 5-(Dimethylamino)picolinaldehyde
• 5-(dimethylamino)pyridine-2-carbaldehyd
• SCHEMBL8196798

• MDL： MFCD18250538
• Inchi： 1S/C8H10N2O/c1-10(2)8-4-3-7(6-11)9-5-8/h3-6H,1-2H3
• InChI Key： JTRWCDQGOOUVRG-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)N(C)C

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.2Ų

Additional information on 5-(dimethylamino)-2-Pyridinecarboxaldehyde

Comprehensive Guide to 5-(Dimethylamino)-2-Pyridinecarboxaldehyde (CAS No. 31191-06-7): Properties, Applications, and Market Insights

5-(Dimethylamino)-2-Pyridinecarboxaldehyde (CAS No. 31191-06-7) is a versatile organic compound widely used in pharmaceutical research, agrochemical synthesis, and material science. This pyridine derivative features a reactive aldehyde group and a dimethylamino substituent, making it a valuable building block for complex molecular architectures. With the growing demand for heterocyclic compounds in drug discovery, this chemical has gained significant attention in recent years.

The compound's molecular formula is C₈H₁₀N₂O, with a molecular weight of 150.18 g/mol. Its unique structural features contribute to several interesting properties: high solubility in polar organic solvents, moderate stability under ambient conditions, and reactivity typical of aromatic aldehydes. Researchers particularly value its electron-rich pyridine ring, which facilitates various coupling reactions in medicinal chemistry applications.

In pharmaceutical applications, 5-(Dimethylamino)-2-Pyridinecarboxaldehyde serves as a key intermediate for synthesizing potential drug candidates. Recent studies highlight its use in developing kinase inhibitors, a hot topic in cancer research. The compound's ability to form Schiff bases makes it valuable for creating bioconjugates in targeted drug delivery systems - a trending area in precision medicine. These applications align with current searches for "novel drug intermediates" and "small molecule therapeutics" in scientific databases.

The material science field utilizes this aldehyde for designing functional polymers and coordination complexes. Its incorporation into metal-organic frameworks (MOFs) has shown promise in gas storage applications, responding to the growing interest in "energy storage materials." The dimethylamino group enhances the compound's ligand properties, making it suitable for creating catalysts used in green chemistry processes - another trending research area.

Analytical characterization of 31191-06-7 typically involves techniques like HPLC analysis, NMR spectroscopy, and mass spectrometry. Quality control parameters include purity assessment (often >98% for research applications) and moisture content determination. These specifications address common search queries about "chemical characterization methods" and "quality standards for research chemicals."

From a commercial perspective, the global market for pyridine-based intermediates like this compound shows steady growth, driven by pharmaceutical R&D investments. Current market analysis reveals increasing demand in Asia-Pacific regions, particularly for high-purity research chemicals. Suppliers often highlight its application in developing fluorescence probes, tapping into the popular search trend for "bioimaging reagents."

Handling 5-(Dimethylamino)-2-Pyridinecarboxaldehyde requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers at room temperature maintains its stability. This information responds to frequent searches about "chemical storage guidelines" and "laboratory safety protocols."

The synthesis of this compound typically involves Vilsmeier-Haack formylation of appropriate pyridine precursors, followed by purification steps. Recent process optimization studies focus on green chemistry principles, addressing the industry's shift toward sustainable production methods - a topic generating numerous searches in academic and industrial circles.

Emerging applications include its use in developing organic semiconductors and photocatalysts, areas receiving growing attention in renewable energy research. These innovative uses position 31191-06-7 as a compound with future potential beyond traditional applications, aligning with search trends for "advanced functional materials."

For researchers sourcing this chemical, important considerations include supplier reliability, batch-to-batch consistency, and available technical documentation. These factors address common purchaser queries about "selecting research chemical suppliers" and "quality assurance in fine chemicals." The compound's role in high-throughput screening libraries further enhances its relevance in modern drug discovery workflows.

In conclusion, 5-(Dimethylamino)-2-Pyridinecarboxaldehyde (CAS No. 31191-06-7) represents a valuable tool in multiple scientific disciplines. Its diverse applications from medicinal chemistry to advanced materials development ensure continued relevance in research and industrial applications. The compound's alignment with current scientific trends and frequent search queries makes it a noteworthy subject for researchers and industry professionals alike.